Cas no 53407-78-6 (Benzeneacetonitrile,4-(1-methylethyl)-a-[(4-nitrophenyl)methylene]-)

• Product Name: Benzeneacetonitrile,4-(1-methylethyl)-a-[(4-nitrophenyl)methylene]-
• CAS No: 53407-78-6
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 380165
• PubChem ID: 5463281
• Update Time: 2025-04-19

Benzeneacetonitrile,4-(1-methylethyl)-a-[(4-nitrophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-(1-methylethyl)-a-[(4-nitrophenyl)methylene]-
• (Z)-3-(4-nitrophenyl)-2-(4-propan-2-ylphenyl)prop-2-enenitrile
• 53407-78-6
• p-Nitrobenzylidene-p-isopropylphenylacetonitrile

• Inchi： 1S/C18H16N2O2/c1-13(2)15-5-7-16(8-6-15)17(12-19)11-14-3-9-18(10-4-14)20(21)22/h3-11,13H,1-2H3/b17-11+
• InChI Key： VGBGKBZTPOLGBM-GZTJUZNOSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)/C=C(\C#N)/C1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 292.12128
• Monoisotopic Mass: 292.121178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6
• XLogP3: 4.7

Experimental Properties

• Density: 1.179
• Boiling Point: 417.5°C at 760 mmHg
• Flash Point: 206.3°C
• Refractive Index: 1.624
• PSA: 66.93